Cas no 16357-68-9 (4-Chloropyrimidine-5-carbonitrile)

• Product Name: 4-Chloropyrimidine-5-carbonitrile
• CAS No: 16357-68-9
• MF: C₅H₂ClN₃
• MW: 139.542479038239
• MDL: MFCD00234003
• CID: 121608
• PubChem ID: 13126909
• Update Time: 2025-06-29

4-Chloropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrimidine-5-carbonitrile
• 4-Chloro-5-cyanopyrimidine
• 4-CHLORO-5-PYRIMIDINECARBONITRILE
• 5-Pyrimidinecarbonitrile, 4-chloro-
• 4-Chlor-5-cyan-pyrimidin
• 4-Chloropyridmine-5-carbonitrile
• 4-chloro-pyrimidine-5-carbonitrile
• AGN-PC-00L0YN
• CTK7C9086
• PubChem19490
• 5-Pyrimidinecarbonitrile, 4-chloro- (8CI,9CI)
• 4-chloro-5-pyrimidine carbonitrile
• ZVJJQADVZUHQTR-UHFFFAOYSA-N
• 4-chloro-pyrimidine 5-carbonitrile
• 5-Pyrimidinecarbonitrile,4-chloro-
• AB05066
• LS20521
• RP20557
• CS-W006068
• J-515069
• A882561
• AKOS006273060
• SCHEMBL2510512
• AC-28229
• DTXSID50520127
• Z1198152547
• EN300-107591
• MFCD00234003
• AS-30901
• 16357-68-9
• SY021771
• 5-Pyrimidinecarbonitrile,4-chloro-(8ci,9ci)
• AMY4786
• 4-chloro-5-cyano pyrimidine
• AC-907/25004329

• MDL： MFCD00234003
• Inchi： 1S/C5H2ClN3/c6-5-4(1-7)2-8-3-9-5/h2-3H
• InChI Key： ZVJJQADVZUHQTR-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=CN=1

Computed Properties

• Exact Mass: 138.99386
• Monoisotopic Mass: 138.9937248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 289.3±20.0 ºC (760 Torr),
• Flash Point: 128.8±21.8 ºC,
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• PSA: 49.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloropyrimidine-5-carbonitrile

4-Chloropyrimidine-5-carbonitrile: A Comprehensive Overview

4-Chloropyrimidine-5-carbonitrile, also known by its CAS number 16357-68-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in drug development. Recent studies have highlighted its role in inhibiting specific enzymes and pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 4-Chloropyrimidine-5-carbonitrile consists of a pyrimidine ring with a chlorine atom at the 4-position and a cyano group at the 5-position. This configuration imparts the compound with distinct electronic properties, enabling it to participate in various chemical reactions. The pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms, is a common motif in many biologically active molecules, including nucleosides and antiviral agents.

Recent research has focused on the synthesis and characterization of 4-Chloropyrimidine-5-carbonitrile. Scientists have explored novel synthetic routes to enhance the efficiency and scalability of production. For instance, a study published in 2023 demonstrated a one-pot synthesis method that significantly reduces the number of steps required to produce this compound. This advancement not only lowers production costs but also minimizes environmental impact, aligning with current sustainability goals.

The application of 4-Chloropyrimidine-5-carbonitrile in drug discovery has been particularly notable. It has been used as an intermediate in the synthesis of various bioactive compounds, including kinase inhibitors and anticancer agents. A recent study revealed that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These findings underscore its potential as a lead compound for developing novel anticancer drugs.

In addition to its therapeutic applications, 4-Chloropyrimidine-5-carbonitrile has shown promise in agrochemical research. Researchers have investigated its potential as an active ingredient in pesticides and herbicides. A 2023 study demonstrated that certain derivatives of this compound possess effective pest control properties without significant adverse effects on non-target organisms. This highlights its potential role in sustainable agriculture practices.

The environmental impact and safety profile of 4-Chloropyrimidine-5-carbonitrile have also been subjects of recent scrutiny. Studies have assessed its biodegradability and toxicity to aquatic organisms. While preliminary data suggest that it is moderately biodegradable under aerobic conditions, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 4-Chloropyrimidine-5-carbonitrile, with its CAS number 16357-68-9, stands as a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable tool in drug discovery and agrochemical development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.